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Executive Summary: This technical guide provides a comprehensive overview of 1-
Nonylimidazole, a versatile heterocyclic compound with significant potential in materials
science and pharmaceutical development. The document details its core chemical and physical
properties, expected spectral characteristics, a standard synthesis protocol, and key
applications. It is intended for an audience of researchers, scientists, and professionals in drug
development who require a deep technical understanding of this molecule.

Introduction to 1-Nonylimidazole

1-Nonylimidazole is a substituted imidazole derivative featuring a nine-carbon alkyl chain
attached to the nitrogen atom at the first position of the imidazole ring.[1] This structure imparts
an amphiphilic nature to the molecule, with a hydrophilic imidazole head and a hydrophobic
nonyl tail.[2] This duality is central to its utility, influencing its solubility, reactivity, and interaction
with biological systems.[1][2] The imidazole ring itself is a crucial heterocyclic aromatic system,
known for its presence in biologically active molecules and its ability to coordinate with metal
ions.[1] Consequently, 1-Nonylimidazole serves as a valuable building block in organic
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synthesis, a functional monomer in polymer chemistry, and a promising scaffold for
pharmaceutical intermediates.[1]

Molecular Structure and Physicochemical
Properties

The fundamental characteristics of 1-Nonylimidazole are rooted in its molecular architecture.
The molecule consists of a planar, five-membered aromatic ring containing two nitrogen atoms,
which is responsible for its basicity and coordination chemistry. The long, flexible nonyl chain
dictates its physical properties like solubility and melting point.[1]

Table 1: Core Properties of 1-Nonylimidazole

Property Value Source(s)

IUPAC Name 1-Nonyl-1H-imidazole [1]

N-Nonylimidazole, 1-
Synonyms o [2]
Nonylimidazole

CAS Number 53657-08-2 [1]

Molecular Formula C12H22N2 [1][2]

Molecular Weight 194.32 g/mol [1112]
Colorless to pale yellow liquid

Appearance ) [2]
or solid

| Solubility | Limited solubility in water; soluble in organic solvents. [[1][2] |

The amphiphilic character of 1-Nonylimidazole makes it an interesting compound for
applications involving interfaces, such as in the formation of emulsifiers or as a component in
drug delivery systems that need to interact with lipid membranes.[1][2] Its solubility is markedly
higher in nonpolar and moderately polar organic solvents compared to aqueous media.[1]

Spectral Characterization (Predicted)
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While specific spectral data for 1-Nonylimidazole is not widely published, its structure allows
for a reliable prediction of its key spectral features. These predictions are essential for
researchers to confirm the identity and purity of the compound after synthesis or during its
application.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the imidazole
ring protons and the nonyl chain protons.

o Imidazole Protons: The three protons on the imidazole ring would appear in the aromatic
region, typically between & 7.0-8.0 ppm.[3] The proton at the C2 position (between the two
nitrogens) would likely be the most downfield, appearing as a singlet. The protons at the
C4 and C5 positions would appear as distinct signals, likely singlets or narrow triplets
depending on the solvent and resolution.[3]

o Nonyl Chain Protons: The aliphatic protons of the nonyl chain would appear upfield. The
methylene group attached directly to the imidazole nitrogen (N-CH2) would be the most
deshielded of the chain protons, likely appearing as a triplet around 6 4.0-4.2 ppm. The
other methylene groups (-CH2-) would produce a complex multiplet signal around & 1.2-
1.3 ppm, and the terminal methyl group (-CHs) would appear as a triplet around & 0.8-0.9

ppm.

e 13C NMR: The carbon NMR spectrum would provide complementary information.[4][5]

o Imidazole Carbons: The three carbons of the imidazole ring are expected in the aromatic
region (6 120-140 ppm).[3][6] The C2 carbon, being between two nitrogen atoms, would
be the most downfield of the ring carbons.

o Nonyl Chain Carbons: The carbons of the alkyl chain would appear in the aliphatic region
(6 14-50 ppm). The carbon of the N-CHz group would be the most downfield in this group,
likely around & 45-50 ppm. The terminal methyl carbon would be the most upfield signal,
around o 14 ppm.

Infrared (IR) Spectroscopy
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The IR spectrum of 1-Nonylimidazole would display characteristic absorption bands
corresponding to its functional groups.[7][8][9]

e C-H Stretching: Aromatic C-H stretching from the imidazole ring would appear just above
3000 cm~1 (approx. 3100-3150 cm~1). Aliphatic C-H stretching from the nonyl chain would be
observed just below 3000 cm~1 (approx. 2850-2960 cm~1).[7]

e C=N and C=C Stretching: Vibrations from the imidazole ring (C=N and C=C bonds) would
result in several bands in the 1450-1600 cm~1 region.

e C-N Stretching: This would be found in the fingerprint region, typically around 1000-1250
cm™i.

Mass Spectrometry (MS)

Mass spectrometry would be used to confirm the molecular weight and provide structural
information through fragmentation analysis.[10][11]

e Molecular lon Peak (M*): The electron ionization (EI) mass spectrum should show a
molecular ion peak at an m/z value corresponding to the molecular weight of the compound
(194.32).

o Fragmentation Pattern: A prominent fragmentation pathway would be the cleavage of the C-
C bonds of the nonyl chain.[11] A significant fragment would likely be observed
corresponding to the loss of an octyl radical (CsHai7¢), resulting in a peak at m/z 81, which
represents the methyl-imidazole cation. Another key fragmentation would be alpha-cleavage
at the bond between the first and second carbons of the nonyl chain, leading to a stable
imidazolylmethyl cation.

Synthesis and Reactivity
General Synthesis Protocol: N-Alkylation of Imidazole

The most common and straightforward method for synthesizing 1-Nonylimidazole is the N-
alkylation of imidazole with a suitable nonyl halide, such as 1-bromononane, in the presence of
a base.[1] The base deprotonates the pyrrole-like nitrogen of the imidazole ring, creating a
potent nucleophile (the imidazolide anion) that subsequently attacks the electrophilic carbon of
the nonyl halide in an Sn2 reaction.
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Experimental Protocol: Synthesis of 1-Nonylimidazole

» Reagent Preparation: In a dry, round-bottom flask equipped with a magnetic stirrer and reflux
condenser, dissolve imidazole (1.0 eq) in a suitable aprotic solvent such as
Dimethylformamide (DMF) or Acetonitrile.

o Deprotonation: Add a strong base, such as sodium hydride (NaH, 1.1 eq), portion-wise to the
stirring solution at 0 °C under an inert atmosphere (e.g., nitrogen or argon). Allow the mixture
to stir for 30 minutes at room temperature to ensure complete formation of the imidazolide
anion. Causality: Using a strong, non-nucleophilic base like NaH ensures efficient
deprotonation without competing in the subsequent alkylation step. An aprotic solvent is
chosen to prevent protonation of the highly reactive imidazolide anion.

o Alkylation: Slowly add 1-bromononane (1.05 eq) to the reaction mixture via a dropping
funnel.

o Reaction: Heat the mixture to 60-70 °C and allow it to react for 12-24 hours. Monitor the
reaction progress using Thin Layer Chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature and carefully
guench the excess NaH with a few drops of water or methanol.

o Extraction: Dilute the mixture with water and extract the product into an organic solvent like
ethyl acetate or dichloromethane (3x).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na2S0a4), and concentrate under reduced pressure. The crude product can be further
purified by column chromatography on silica gel.
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Safety and Handling

olution via product page

aining drug with a cell membrane.

While a specific Safety Data Sheet (SDS) for 1-Nonylimidazole should always be consulted,

general safety precautions for alkylimidazoles apply. These compounds should be handled in

accordance with good industrial hygiene and saf

ety practices. [12]
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o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and lab coats to prevent skin and eye contact. [12]* Handling: Use
only in a well-ventilated area, preferably under a chemical fume hood, to avoid breathing
vapors or mists. Avoid ingestion and contact with skin, eyes, and clothing.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away
from strong oxidizing agents.

o First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15
minutes. For skin contact, wash off immediately with soap and plenty of water. If inhaled,
move to fresh air. If ingested, seek immediate medical attention. [12]

Conclusion

1-Nonylimidazole is a structurally simple yet functionally sophisticated molecule. Its
amphiphilic nature, combined with the inherent reactivity and biological relevance of the
imidazole core, makes it a highly valuable compound for both materials and life sciences. For
researchers, it offers a versatile platform for synthesizing novel polymers with specific
recognition or sequestration properties. For drug development professionals, it represents a
strategic component for modulating the pharmacokinetic properties of APIs, with significant
potential in enhancing membrane permeability and developing novel drug delivery systems like
ionic liquids. A thorough understanding of its chemical properties, reactivity, and handling
requirements is paramount to safely and effectively harnessing its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Spectrabase.com [spectrabase.com]

. Organic Syntheses Procedure [orgsyn.org]

. Chemistry Teaching Labs - IR spectroscopy [chemtl.york.ac.uk]

. organicchemistrydata.org [organicchemistrydata.org]

. compoundchem.com [compoundchem.com]

. uanlch.vscht.cz [uanich.vscht.cz]

. Infrared (IR) Spectroscopy Practice Problems [chemistrysteps.com]

. youtube.com [youtube.com]

°
(] [e0] ~ » [6)] EaN w N -

. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]

e 10. chem.libretexts.org [chem.libretexts.org]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1210700?utm_src=pdf-custom-synthesis#bc-rfq
https://spectrabase.com/spectrum/JaIQAqYitpY
http://orgsyn.org/demo.aspx?prep=v93p0331
https://chemtl.york.ac.uk/data-analysis-reporting/analytical-techniques/ir
https://organicchemistrydata.org/hansreich/resources/nmr/?index=nmr_index%2F13C_shift
https://www.compoundchem.com/wp-content/uploads/2015/04/Analytical-Chemistry-13-C-NMR-Chemical-Shifts.pdf
https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://www.chemistrysteps.com/infrared-spectroscopy-ir-absorption-table/
https://www.youtube.com/watch?v=pkYChfNDMz8
https://en.wikipedia.org/wiki/Fragmentation_(mass_spectrometry)
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 11. 1-Vinylimidazole(1072-63-5) 1H NMR [m.chemicalbook.com]
e 12. N-Vinylimidazole [webbook.nist.gov]

e To cite this document: BenchChem. [An In-Depth Technical Guide to 1-Nonylimidazole:
Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210700/docs#an-in-depth-technical-guide-to-1-
nonylimidazole-properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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